Cas no 1008505-73-4 (N-(1R)-1-(4-Bromophenyl)ethyl-3-methoxypropanamide)

• Product Name: N-(1R)-1-(4-Bromophenyl)ethyl-3-methoxypropanamide
• CAS No: 1008505-73-4
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 1126492
• PubChem ID: 71584665
• Update Time: 2025-08-04

N-(1R)-1-(4-Bromophenyl)ethyl-3-methoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-bromophenyl)ethyl]-3-methoxypropanamide
• 1008505-73-4
• N-[(1R)-1-(4-BROMOPHENYL)ETHYL]-3-METHOXYPROPANAMIDE
• DB-320640
• N-(1R)-1-(4-Bromophenyl)ethyl-3-methoxypropanamide

• Inchi： 1S/C12H16BrNO2/c1-9(14-12(15)7-8-16-2)10-3-5-11(13)6-4-10/h3-6,9H,7-8H2,1-2H3,(H,14,15)/t9-/m1/s1
• InChI Key： QWZDDNUYPGCECW-SECBINFHSA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H](C)NC(CCOC)=O

Computed Properties

• Exact Mass: 285.036
• Monoisotopic Mass: 285.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.315
• PSA: 41.82000
• LogP: 3.50310

Additional information on N-(1R)-1-(4-Bromophenyl)ethyl-3-methoxypropanamide

Professional Introduction to N-(1R)-1-(4-Bromophenyl)ethyl-3-methoxypropanamide (CAS No. 1008505-73-4)

N-(1R)-1-(4-Bromophenyl)ethyl-3-methoxypropanamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1008505-73-4, represents a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, characterized by a chiral center and specific aromatic and aliphatic substituents, makes it a valuable candidate for further chemical modifications and functionalization.

The presence of a 4-bromophenyl group in the molecular framework of N-(1R)-1-(4-bromophenyl)ethyl-3-methoxypropanamide introduces a high degree of reactivity, enabling its use in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex heterocyclic systems, which are frequently observed in modern pharmaceuticals. The compound's compatibility with palladium-catalyzed transformations makes it an attractive building block for drug discovery initiatives.

Moreover, the amide functionality in the molecule provides a versatile handle for further derivatization. Amides are well-documented in medicinal chemistry due to their role as pharmacophores in numerous therapeutic agents. The specific configuration at the (1R) position adds an additional layer of stereochemical control, which is crucial for optimizing biological activity and minimizing off-target effects. This stereochemical integrity is often maintained throughout synthetic pathways to ensure the efficacy of the final drug candidates.

In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders. Compounds featuring structural motifs similar to N-(1R)-1-(4-bromophenyl)ethyl-3-methoxypropanamide have shown promise in preclinical studies as potential modulators of neurotransmitter systems. The 3-methoxy substituent, in particular, has been associated with enhanced binding affinity to certain receptor targets, making this compound a compelling candidate for further investigation.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening to identify lead compounds for drug development. N-(1R)-1-(4-bromophenyl)ethyl-3-methoxypropanamide fits well within this paradigm due to its well-defined structural features that can be systematically modified. Researchers have utilized this compound as a scaffold to explore new chemical spaces, aiming to identify molecules with improved pharmacokinetic profiles and reduced toxicity.

Advances in synthetic methodologies have also contributed to the growing interest in this compound. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient production scales, reducing both time-to-market and manufacturing costs. These innovations are particularly relevant for academic laboratories and biotech companies striving to develop novel therapeutics without excessive reliance on traditional batch processes.

The role of chirality in pharmaceuticals cannot be overstated. The enantiomeric purity of N-(1R)-1-(4-bromophenyl)ethyl-3-methoxypropanamide is essential for its intended biological applications. Impurities or racemic mixtures can lead to diminished therapeutic effects or unintended adverse reactions. Consequently, stringent analytical techniques such as chiral HPLC and X-ray crystallography are employed to confirm the stereochemical integrity of synthesized batches.

The broader significance of this compound extends beyond its immediate applications in drug discovery. It serves as a testament to the importance of interdisciplinary collaboration between organic chemists, medicinal chemists, and biologists. By integrating knowledge from these diverse fields, researchers can develop more sophisticated molecular tools that address complex diseases effectively.

In conclusion, N-(1R)-1-(4-bromophenyl)ethyl-3-methoxypropanamide (CAS No. 1008505-73-4) exemplifies the intersection of structural complexity and functional utility that defines modern pharmaceutical chemistry. Its unique molecular features make it a valuable asset in synthetic libraries, while its stereochemical precision ensures its suitability for advanced biological studies. As research continues to evolve, compounds like this will undoubtedly play an integral role in shaping the future of medicine.